Cas no 383135-96-4 (1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE structure
383135-96-4 structure
Product Name:1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
CAS No:383135-96-4
MF:C13H13NO
MW:199.248423337936
MDL:MFCD02664856
CID:923318
PubChem ID:5154621
Update Time:2025-04-19

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

    • 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
    • 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
    • 1H-PYRROLE-2-CARBOXALDEHYDE,1-(2-ETHYLPHENYL)
    • 1-(2-ethylphenyl)pyrrole-2-carbaldehyde
    • G34837
    • AKOS000101191
    • DB-258691
    • MFCD02664856
    • STK894776
    • Z111572774
    • CS-0357648
    • BBL022058
    • 383135-96-4
    • EN300-6501927
    • MDL： MFCD02664856
    • Inchi： 1S/C13H13NO/c1-2-11-6-3-4-8-13(11)14-9-5-7-12(14)10-15/h3-10H,2H2,1H3
    • InChI Key： KJGSQLYSZHEYHX-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CN1C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.85220

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B441533-50mg
1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde
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 $ 50.00 2022-06-07
TRC
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Chemenu
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1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde
 383135-96-4 98%
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Apollo Scientific
OR905091-1g
1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde
 383135-96-4 95%
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abcr
AB383962-1g
1-(2-Ethylphenyl)-1H-pyrrole-2-carbaldehyde; .
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 €436.00 2025-02-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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Enamine
EN300-6501927-0.05g
1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde
 383135-96-4 95%
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 $64.0 2023-07-07
Enamine
EN300-6501927-0.1g
1-(2-ethylphenyl)-1H-pyrrole-2-carbaldehyde
 383135-96-4 95%
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 $66.0 2023-07-07
Enamine
EN300-6501927-0.25g
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